N-[3-(2-methoxyethoxy)phenyl]-2-phenoxyacetamide

• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• IUPAC Name: N-[3-(2-methoxyethoxy)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C17H19NO4/c1-20-10-11-21-16-9-5-6-14(12-16)18-17(19)13-22-15-7-3-2-4-8-15/h2-9,12H,10-11,13H2,1H3,(H,18,19)
• InChI Key: UAOCRSVKVFODIJ-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2

Description

N-[3-(2-methoxyethoxy)phenyl]-2-phenoxyacetamide, commonly known as GW501516, is a synthetic drug that has been extensively studied for its potential use in enhancing athletic performance. It is classified as a peroxisome proliferator-activated receptor delta (PPARδ) agonist and has been shown to increase endurance, improve lipid metabolism, and enhance muscle growth.

Mechanism of Action

GW501516 works by activating the PPARδ receptor, which is involved in the regulation of lipid metabolism and glucose uptake. Activation of this receptor increases the expression of genes involved in fatty acid oxidation and glucose uptake, leading to improved endurance and lipid metabolism. Additionally, activation of the PPARδ receptor has been shown to enhance muscle growth by increasing the expression of genes involved in muscle protein synthesis.
Biochemical and Physiological Effects:
GW501516 has been shown to have a number of biochemical and physiological effects. It has been shown to increase endurance by improving lipid metabolism and glucose uptake. Additionally, it has been shown to enhance muscle growth by increasing the expression of genes involved in muscle protein synthesis. GW501516 has also been shown to have anti-inflammatory effects and may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

GW501516 has a number of advantages and limitations for lab experiments. One advantage is that it has been extensively studied and its mechanism of action is well understood. Additionally, it has been shown to have a number of beneficial effects on endurance, lipid metabolism, and muscle growth. However, one limitation is that it has not been approved for human use and its potential long-term effects are not well understood.

Future Directions

There are a number of potential future directions for research on GW501516. One area of research could focus on its potential therapeutic applications in the treatment of inflammatory diseases. Additionally, further research could be done to better understand its long-term effects and potential risks. Finally, research could be done to develop new compounds that target the PPARδ receptor and have similar beneficial effects on endurance, lipid metabolism, and muscle growth.

Synthesis Methods

GW501516 can be synthesized using a variety of methods, including the reaction of 2-phenoxyacetic acid with 3-(2-methoxyethoxy)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

GW501516 has been extensively studied for its potential use in improving athletic performance. It has been shown to increase endurance and improve lipid metabolism by increasing the expression of genes involved in fatty acid oxidation and glucose uptake. Additionally, it has been shown to enhance muscle growth by increasing the expression of genes involved in muscle protein synthesis.